Cas no 17389-04-7 (DL-Norleucine tert-butyl ester)

• Product Name: DL-Norleucine tert-butyl ester
• CAS No: 17389-04-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 4612657
• PubChem ID: 12451445
• Update Time: 2025-10-22

DL-Norleucine tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-aminohexanoate
• DL-Norleucine tert-butyl ester
• DL-norleucine t-butyl ester
• 2-Aminohexanoic acid tert-butyl ester
• 2-amino-hexanoic acid tert-butyl ester

• Inchi： 1S/C10H21NO2/c1-5-6-7-8(11)9(12)13-10(2,3)4/h8H,5-7,11H2,1-4H3
• InChI Key： CZROWHOGJRLBIE-UHFFFAOYSA-N
• SMILES： O(C(C(CCCC)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• XLogP3: 2
• Topological Polar Surface Area: 52.3

Additional information on DL-Norleucine tert-butyl ester

DL-Norleucine tert-butyl ester (CAS No. 17389-04-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound DL-Norleucine tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 17389-04-7, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, a derivative of norleucine, has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. Understanding its synthesis, applications, and recent advancements in research provides valuable insights into its role in contemporary scientific endeavors.

DL-Norleucine tert-butyl ester is an amino acid derivative characterized by a tert-butyl ester group attached to the carboxyl group of norleucine. This modification enhances its stability and reactivity, making it a versatile intermediate in organic synthesis. The presence of the tert-butyl group not only influences its physical properties but also opens up possibilities for further functionalization, which is crucial in drug development and biochemical studies.

In the context of modern pharmaceutical research, DL-Norleucine tert-butyl ester has been explored for its potential role in enzyme inhibition and as a precursor in the synthesis of more complex molecules. Its structural similarity to natural amino acids allows it to interact with biological targets in a manner that can be harnessed for therapeutic purposes. Recent studies have highlighted its utility in the development of protease inhibitors, which are essential in treating various inflammatory and infectious diseases.

The synthesis of DL-Norleucine tert-butyl ester involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic chemistry. Typically, the process begins with the protection of the carboxyl group of norleucine using a tert-butyl chloroformate, followed by purification steps to isolate the desired product. Advanced synthetic techniques, such as solid-phase peptide synthesis and continuous flow chemistry, have been employed to improve yield and efficiency, underscoring the compound's significance in industrial-scale production.

One of the most compelling aspects of DL-Norleucine tert-butyl ester is its application in peptidomimetics—molecules designed to mimic the behavior of natural peptides without their drawbacks. Peptidomimetics have revolutionized drug design by offering improved pharmacokinetic properties and reduced immunogenicity. The tert-butyl ester group provides a stable framework that can be modified to target specific biological pathways, making this compound a valuable tool in medicinal chemistry.

Recent research has also explored the use of DL-Norleucine tert-butyl ester in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches allow researchers to rapidly test thousands of compounds for their biological activity, accelerating the discovery process. The compound's compatibility with various synthetic strategies makes it an ideal candidate for generating libraries of diverse molecules for screening against disease targets.

The impact of DL-Norleucine tert-butyl ester extends beyond academic research into practical applications. Its role as an intermediate in the production of active pharmaceutical ingredients (APIs) underscores its industrial relevance. Companies specializing in fine chemicals have integrated this compound into their portfolios due to its versatility and reliability. As demand for high-quality intermediates grows, DL-Norleucine tert-butyl ester is poised to play an increasingly important role in pharmaceutical manufacturing.

In conclusion, DL-Norleucine tert-butyl ester (CAS No. 17389-04-7) is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structure and reactivity make it a valuable tool in drug discovery, peptidomimetic design, and synthetic chemistry. As scientific understanding advances, the potential uses for this compound are likely to expand, further solidifying its importance in modern chemical and pharmaceutical research.